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Compound of Interest

Compound Name: Tricopper trichloride

Cat. No.: B15343214 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling chemical compounds. This document provides

crucial safety and logistical information for the handling of Tricopper trichloride, with a focus

on personal protective equipment (PPE), operational plans, and disposal guidelines. Note:

"Tricopper trichloride" is not a standard chemical name; this guidance is based on the

properties of Copper (II) chloride (CuCl₂), the most likely corresponding chemical.

Hazard Summary
Copper (II) chloride is a moderately toxic and corrosive compound. It can cause severe

irritation and burns to the skin and eyes upon contact.[1][2] Inhalation of dust can irritate the

respiratory tract, leading to symptoms such as coughing and wheezing.[1][3] Ingestion may

cause nausea, vomiting, and gastrointestinal distress.[2][3]

Personal Protective Equipment (PPE) Selection and
Use
A systematic approach to selecting and using PPE is critical to minimize exposure to Tricopper
trichloride. The following sections detail the necessary equipment and procedures.

Requirement: Chemical splash goggles are mandatory to protect against dust particles and

potential splashes.[4]
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Procedure: Ensure goggles fit snugly around the eyes. In situations with a higher risk of

splashing, a face shield should be worn in addition to goggles.

Gloves: Chemical-resistant gloves are required. Based on chemical resistance data, certain

materials offer better protection than others.

Protective Clothing: A lab coat or chemical-resistant apron should be worn to protect against

skin contact.[4] For extensive handling, a full suit may be necessary.[4]

Footwear: Closed-toe shoes are required in any laboratory setting where chemicals are

handled.

Requirement: When engineering controls such as fume hoods are not sufficient to maintain

exposure below the occupational exposure limits, a NIOSH-approved respirator with a dust

cartridge is necessary.[3]

Procedure: Users must be properly fit-tested and trained on the use, maintenance, and

limitations of the selected respirator.

Quantitative Data for PPE Selection
To facilitate informed decisions on PPE, the following tables summarize key quantitative data.

Table 1: Occupational Exposure Limits for Copper Dusts and Mists

Organization
Exposure Limit (8-hour Time-Weighted
Average)

OSHA (PEL) 1 mg/m³

NIOSH (REL) 1 mg/m³

ACGIH (TLV) 1 mg/m³

Source: New Jersey Department of Health Hazardous Substance Fact Sheet[1]

Table 2: Chemical Resistance of Glove Materials to Copper Chloride
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Glove Material Resistance Rating

Neoprene Excellent

Nitrile Excellent

PVC Fair

Natural Rubber Not Recommended

Source: SKS Science Products[5] Rating Key: E = Excellent, G = Good, F = Fair, P = Poor

Experimental Protocols: Safe Handling and Disposal
Procedures
Handling Tricopper Trichloride:

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[3] The work area should be well-ventilated, preferably within a chemical fume

hood.[4]

Donning PPE: Put on all required PPE as outlined above, ensuring a proper fit.

Weighing and Transfer: Handle the solid material carefully to minimize dust generation. Use

a spatula for transfers.

In Case of a Spill:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

Cover the spill with an inert absorbent material like sand or vermiculite.

Carefully sweep the material into a designated, labeled waste container.

Clean the spill area with soap and water.

After Handling: Wash hands thoroughly with soap and water after removing gloves.
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Disposal of Tricopper Trichloride Waste:

Waste Collection: All waste contaminated with Tricopper trichloride should be collected in a

clearly labeled, sealed container.

Disposal: Dispose of the chemical waste through your institution's hazardous waste program.

Do not dispose of it down the drain or in regular trash.

Visual Workflow for PPE Selection and Use
The following diagram illustrates the decision-making process for selecting and using

appropriate PPE when handling Tricopper trichloride.
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Caption: PPE selection and operational workflow for handling Tricopper trichloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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